Cas no 53871-27-5 (1-(3-fluorophenyl)-1H-pyrrole)

1-(3-fluorophenyl)-1H-pyrrole structure
1-(3-fluorophenyl)-1H-pyrrole structure
Product Name:1-(3-fluorophenyl)-1H-pyrrole
CAS No:53871-27-5
MF:C10H8FN
MW:161.175625801086
CID:2855605
PubChem ID:4763720
Update Time:2025-08-05

1-(3-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)-1H-pyrrole
    • 1-(3-Fluorophenyl)pyrrole
    • SCHEMBL7536022
    • 53871-27-5
    • CS-0453394
    • AKOS000285858
    • MDL： MFCD02665249
    • Inchi： 1S/C10H8FN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H
    • InChI Key： MMILNBLSOHVLCJ-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

  • Exact Mass: 161.06400
  • Monoisotopic Mass: 161.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Boiling Point: 54℃/0.15mm
  • Refractive Index: 1.5780
  • PSA: 4.93000
  • LogP: 2.61640

1-(3-fluorophenyl)-1H-pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33348-1g
1-(3-Fluorophenyl)pyrrole, 98%
 53871-27-5 98%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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 53871-27-5 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-(3-Fluorophenyl)-1H-pyrrole
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-250mg
1-(3-Fluorophenyl)-1H-pyrrole
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 ￥127.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-1g
1-(3-Fluorophenyl)-1H-pyrrole
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 ￥254.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-5g
1-(3-Fluorophenyl)-1H-pyrrole
 53871-27-5 98%
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 ￥763.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-10g
1-(3-Fluorophenyl)-1H-pyrrole
 53871-27-5 98%
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 ￥1275.00 2024-05-09
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1524061-25g
1-(3-Fluorophenyl)-1H-pyrrole
 53871-27-5 98%
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